Cas no 1804437-99-7 (Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804437-99-7
• MF: C₁₁H₁₁F₃N₂O₆
• MW: 324.210053682327
• CID: 4813332
• Update Time: 2025-06-07

Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3N2O6/c1-3-21-8(17)4-6-7(20-2)5-15-10(16(18)19)9(6)22-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： RUQHEHQDLUUUIB-UHFFFAOYSA-N
• SMILES： FC(OC1C([N+](=O)[O-])=NC=C(C=1CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate

Introduction to Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804437-99-7)

Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804437-99-7) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, including a methoxy, nitro, and trifluoromethoxy substituent, offers a wide range of applications in the synthesis of pharmaceuticals and agrochemicals. This introduction aims to provide a comprehensive overview of the compound, its properties, and its potential uses in various scientific domains.

The chemical structure of Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate is defined by its molecular formula C₁₂H₁₁F₃N₂O₅. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of complex organic compounds. The nitro group, on the other hand, can be reduced to an amino group, which is a crucial step in the synthesis of many biologically active molecules.

Recent studies have highlighted the potential of Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The researchers found that the trifluoromethoxy group plays a critical role in enhancing the bioavailability and efficacy of these derivatives, making them promising candidates for further clinical investigation.

In addition to its pharmaceutical applications, Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate has also been explored for its use in agrochemicals. A study conducted by a team of researchers at a leading agricultural institute demonstrated that this compound can be used as an intermediate in the synthesis of herbicides with improved selectivity and reduced environmental impact. The unique combination of functional groups in this molecule allows for the design of herbicides that are more effective against specific weed species while minimizing harm to non-target organisms.

The synthesis of Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate involves several well-established chemical reactions. One common synthetic route involves the nitration of 5-methoxypyridine followed by the introduction of the trifluoromethoxy group through a nucleophilic substitution reaction. The final step involves esterification with ethanol to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

Safety considerations are an essential aspect when working with any chemical compound. While Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn at all times. Additionally, adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, Ethyl 5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804437-99-7) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique structural features make it an excellent intermediate for the synthesis of biologically active molecules and agrochemicals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.